Cas no 289637-68-9 (Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate)

• Product Name: Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate
• CAS No: 289637-68-9
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 4712168
• Update Time: 2025-10-30

Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate

• Inchi： 1S/C14H21NO3/c1-3-18-14(16)9-11-15-10-8-12-4-6-13(17-2)7-5-12/h4-7,15H,3,8-11H2,1-2H3
• InChI Key： VDISWEKPXWQKQD-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 225
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6

Additional information on Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate

Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate (CAS No. 289637-68-9): A Comprehensive Overview

Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate (CAS No. 289637-68-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, ethyl 3-[(2-(4-methoxyphenyl)ethyl)amino]propanoate, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate is a derivative of propanoic acid with an ethyl ester group and a substituted amino group. The compound's molecular formula is C15H21NO3, and it has a molecular weight of approximately 267.33 g/mol. The presence of the methoxyphenyl group imparts aromatic character to the molecule, while the amino and ester functionalities contribute to its reactivity and solubility properties.

The compound is typically synthesized through a multi-step process involving the reaction of 4-methoxyphenethylamine with ethyl acrylate in the presence of a suitable catalyst. The resulting product is a clear, colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, making it amenable to various chemical manipulations.

Synthesis Methods

The synthesis of ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the nucleophilic addition of 4-methoxyphenethylamine to ethyl acrylate in the presence of a base such as triethylamine or potassium carbonate. This reaction proceeds via the formation of an intermediate imine, which is subsequently reduced to yield the desired product.

Another approach involves the use of palladium-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction. These methods offer high yields and excellent regioselectivity, making them suitable for large-scale production. Recent advancements in catalytic systems have further optimized these processes, reducing reaction times and improving overall efficiency.

Biological Activities and Applications

Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate has been investigated for its potential biological activities in various preclinical studies. One notable area of research is its activity as a neuroprotective agent. Studies have shown that this compound can effectively protect neuronal cells from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate has also been explored for its anti-inflammatory effects. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory disorders like rheumatoid arthritis.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate has been studied in various animal models to assess its absorption, distribution, metabolism, and excretion (ADME). Results indicate that the compound is well-absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized in the liver via cytochrome P450 enzymes, with major metabolites being excreted in urine and feces.

Toxicological studies have shown that ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate has low acute toxicity when administered at therapeutic doses. However, chronic exposure at high concentrations may lead to mild hepatotoxicity and nephrotoxicity. Therefore, further research is needed to optimize dosing regimens and minimize potential side effects.

Clinical Trials and Future Directions

The promising preclinical data on ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate have paved the way for clinical trials to evaluate its safety and efficacy in human subjects. Several phase I trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers. Preliminary results are encouraging, with no serious adverse events reported thus far.

In parallel with clinical trials, ongoing research aims to elucidate the molecular mechanisms underlying the biological activities of ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate. Advanced techniques such as high-throughput screening and computational modeling are being employed to identify potential targets and signaling pathways involved in its therapeutic effects.

Conclusion

Ethyl 3-{[2-(4-methoxyphenyl)ethyl]amino}propanoate (CAS No. 289637-68-9) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, including neuroprotective and anti-inflammatory effects. Ongoing clinical trials and mechanistic studies are expected to further validate its therapeutic utility and pave the way for its development as a novel therapeutic agent.